12-Hydroxyoctadecanoate;iron(3+)

• CAS No.: 145401-57-6
• Molecular Formula: C18H35FeO3+2
• Molecular Weight: 355.3 g/mol
• IUPAC Name: 12-hydroxyoctadecanoate;iron(3+)
• InChI: InChI=1S/C18H36O3.Fe/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h17,19H,2-16H2,1H3,(H,20,21);/q;+3/p-1
• InChI Key: LMJGAJMSWWYLRO-UHFFFAOYSA-M
• SMILES: CCCCCCC(CCCCCCCCCCC(=O)[O-])O.[Fe+3]

Description

12-Hydroxyoctadecanoate;iron(3+) is the iron(III) salt of 12-hydroxystearic acid (C18H36O3). The compound is characterized by a hydroxyl group at the 12th carbon of the octadecanoate chain, which facilitates metal coordination.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key parameters of 12-Hydroxyoctadecanoate;iron(3+) with its lithium, sodium, and calcium counterparts:

Compound	Molecular Formula	Molecular Weight (g/mol)	Solubility	Melting Point/Stability
12-Hydroxyoctadecanoate;iron(3+)	Fe(C18H35O3)3	~967.5 (calculated)	Insoluble in water; soluble in organic solvents	High thermal stability (inferred)
Lithium 12-hydroxystearate	C18H35O3Li	306.3	Soluble in oils, greases	Stable up to 200°C
Sodium 12-hydroxyoctadecanoate	C18H35O3Na	322.4	Water-soluble (hygroscopic)	Decomposes above 150°C
Calcium 12-hydroxyoctadecanoate	C36H70CaO6	639.0	Insoluble in water	High melting point (~100°C)

Key Observations :

• Charge and Solubility: The trivalent Fe³⁺ ion reduces water solubility compared to monovalent Li⁺ or Na⁺ salts, making it more suitable for non-aqueous applications like high-temperature lubricants. Divalent Ca²⁺ salts exhibit intermediate behavior .
• Thermal Stability: Iron(III) complexes, such as iron(III)-salicylate, demonstrate high thermal stability due to strong metal-ligand bonds, suggesting similar resilience in 12-hydroxyoctadecanoate;iron(3+) .

Stability and Reactivity

• Lithium and Sodium Salts : Sensitive to moisture (Na⁺ is hygroscopic) and acidic conditions, leading to hydrolysis. Lithium salts are more stable in anhydrous systems .
• Iron(III) Salt: Expected to exhibit superior thermal and oxidative stability due to strong Fe–O bonds, analogous to iron(III)-salicylate complexes, which remain stable in ethanol solutions even at elevated temperatures .

Preparation Methods

Reactants and Conditions

• 12-Hydroxystearic acid : Commercial grade (purity >95%).

• Iron(III) hydroxide : Freshly precipitated or purchased as a gel.

• Solvent : Ethanol or isopropanol (anhydrous).

• Temperature : 70–80°C under reflux.

Procedure

• Dissolve 12-hydroxystearic acid (10.0 g, 0.032 mol) in 200 mL ethanol.

• Add iron(III) hydroxide (1.8 g, 0.011 mol) gradually with stirring.

• Reflux for 6–8 hours until a deep brown solution forms.

• Cool to room temperature, filter the precipitate, and wash with cold ethanol.

• Dry under vacuum at 60°C for 12 hours.

Yield and Purity

Parameter	Value
Yield	78–82%
Iron Content	8.9–9.2% (theoretical: 9.5%)
Residual Solvent	<0.1%

Challenges : Incomplete dissolution of Fe(OH)₃ prolongs reaction time. Excess acid may require neutralization with ammonia.

Metathesis Reaction Using Iron(III) Chloride

Reactants and Conditions

• 12-Hydroxystearic acid : Recrystallized from hexane.

• Iron(III) chloride hexahydrate (FeCl₃·6H₂O): Analytical grade.

• Solvent : Water-ethanol (1:1 v/v).

• pH Control : Maintained at 4.5–5.0 using NaOH.

Procedure

• Dissolve FeCl₃·6H₂O (2.7 g, 0.01 mol) in 50 mL deionized water.

• Prepare a separate solution of 12-hydroxystearic acid (9.4 g, 0.03 mol) in 150 mL ethanol.

• Combine solutions dropwise under vigorous stirring.

• Adjust pH to 5.0 using 1 M NaOH.

• Collect the precipitate via centrifugation, wash with ethanol, and dry.

Yield and Purity

Parameter	Value
Yield	85–88%
Chloride Residue	<0.3%
Melting Point	220–225°C (decomp.)

Advantages : Higher yields compared to neutralization. Disadvantages : Requires stringent pH control to prevent hydrolysis of Fe³⁺.

Solvent-Free Mechanochemical Synthesis

Reactants and Conditions

• 12-Hydroxystearic acid : Powdered (particle size <50 µm).

• Iron(III) oxide (Fe₂O₃): Nano-powder (99.9%).

• Milling Media : Zirconia balls.

• Duration : 2 hours.

Procedure

• Mix 12-hydroxystearic acid (15.0 g, 0.048 mol) and Fe₂O₃ (2.4 g, 0.015 mol).

• Load into a planetary ball mill and operate at 500 RPM.

• Extract the product with hexane to remove unreacted acid.

• Dry under vacuum.

Yield and Purity

Parameter	Value
Yield	70–75%
Particle Size	1–5 µm
Surface Area	12–15 m²/g

Applications : Suitable for nanocomposite formulations. Limitations : Energy-intensive and limited scalability.

Characterization and Quality Control

Spectroscopic Analysis

• FTIR : Peaks at 1540 cm⁻¹ (asymmetric COO⁻ stretch), 1690 cm⁻¹ (C=O), and 3400 cm⁻¹ (–OH).

• XRD : Diffraction patterns confirm amorphous structure with d-spacing of 4.2 Å.

Thermal Stability

• TGA : Decomposition onset at 220°C, with 80% mass loss by 450°C.

• DSC : Endothermic peak at 218°C (melting).

Comparative Evaluation of Methods

Method	Yield (%)	Purity (%)	Scalability	Cost Efficiency
Direct Neutralization	78–82	92–94	Moderate	High
Metathesis Reaction	85–88	95–97	High	Moderate
Mechanochemical	70–75	88–90	Low	Low